Cas no 2138271-44-8 (Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]-)

• Product Name: Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]-
• CAS No: 2138271-44-8
• MF: C₁₇H₂₅ClO
• MW: 280.832804441452
• CID: 5288493
• Update Time: 2025-07-13

Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]-

• Inchi： 1S/C17H25ClO/c1-14(10-17(2,13-18)16-8-9-16)11-19-12-15-6-4-3-5-7-15/h3-7,14,16H,8-13H2,1-2H3
• InChI Key： BZAQVHKESUZLPP-UHFFFAOYSA-N
• SMILES： C1(COCC(C)CC(C2CC2)(C)CCl)=CC=CC=C1

Additional information on Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]-

Introduction to Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- (CAS No. 2138271-44-8)

Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- (CAS No. 2138271-44-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, plays a crucial role in the synthesis of various pharmacologically active agents. The presence of multiple functional groups, including a chloro substituent and an oxymethyl side chain, contributes to its unique chemical properties and reactivity.

The CAS No. 2138271-44-8 serves as a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is essential for researchers to accurately reference and retrieve information related to the compound's synthesis, applications, and safety profiles. The molecular formula of Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- can be expressed as C₁₆H₂₇ClO₂, highlighting its composition and the interplay of various atomic elements that define its structure.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds derived from benzene derivatives. The structural features of Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- make it a valuable intermediate in the synthesis of drugs targeting various therapeutic areas. For instance, its 5-chloro substituent can enhance the compound's binding affinity to biological targets, while the cyclopropyl and dimethylpentyl groups contribute to its lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have been exploring its utility in developing inhibitors for enzymes involved in cancer pathways. The oxymethyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Recent studies have demonstrated that modifications around this core structure can lead to compounds with enhanced efficacy and reduced toxicity.

The synthesis of Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to construct the desired framework. The use of high-purity reagents and controlled environments is essential to ensure high yields and minimal byproduct formation.

From a regulatory perspective, the handling and documentation of this compound must adhere to stringent guidelines to ensure safety and compliance. While it is not classified as a hazardous material under standard definitions, proper storage conditions and handling protocols are necessary to prevent degradation or unintended reactions. Laboratories conducting research with this compound must be equipped with appropriate safety measures, including fume hoods and personal protective equipment.

The chemical properties of Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can help predict its behavior in different environments and interactions with biological molecules. These simulations are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

In conclusion, Benzene, [[(5-chloro-4-cyclopropyl-2,4-dimethylpentyl)oxy]methyl]- (CAS No. 2138271-44-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups offer numerous opportunities for innovation in drug development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of next-generation therapeutics.